![molecular formula C26H27N3OS B4079843 N-(4-acetylphenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide](/img/structure/B4079843.png)
N-(4-acetylphenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide
Overview
Description
N-(4-acetylphenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide, also known as ADPPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-(4-acetylphenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to interact with various neurotransmitter systems, including the serotonergic, dopaminergic, and noradrenergic systems. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine, which are involved in mood regulation and cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects, including reducing oxidative stress and inflammation, increasing neurotrophic factor expression, and improving cognitive function. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
N-(4-acetylphenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide has several advantages for lab experiments, including its simple synthesis method, low toxicity, and high stability. However, its limited solubility in water can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for research on N-(4-acetylphenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide, including exploring its potential applications in the treatment of other neurological disorders such as Parkinson's disease and schizophrenia. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.
Conclusion
This compound is a promising chemical compound with significant potential applications in various fields. Its simple synthesis method, low toxicity, and high stability make it an attractive candidate for further research. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.
Scientific Research Applications
N-(4-acetylphenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to possess significant neuroprotective and antidepressant effects, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and depression.
properties
IUPAC Name |
N-(4-acetylphenyl)-4-benzhydrylpiperazine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3OS/c1-20(30)21-12-14-24(15-13-21)27-26(31)29-18-16-28(17-19-29)25(22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15,25H,16-19H2,1H3,(H,27,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCZNSBZJOCRNSF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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